Cas no 463355-45-5 (1-(4-methylnaphthalen-1-yl)propan-2-ol)

• Product Name: 1-(4-methylnaphthalen-1-yl)propan-2-ol
• CAS No: 463355-45-5
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 6505040
• PubChem ID: 165713123
• Update Time: 2025-06-07

1-(4-methylnaphthalen-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylnaphthalen-1-yl)propan-2-ol
• 463355-45-5
• EN300-1808113

• Inchi： 1S/C14H16O/c1-10-7-8-12(9-11(2)15)14-6-4-3-5-13(10)14/h3-8,11,15H,9H2,1-2H3
• InChI Key： OZOZFMUFYHPJRI-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-methylnaphthalen-1-yl)propan-2-ol

Introduction to 1-(4-Methyl-1-naphthyl)propan-2-ol (CAS No. 463355-45-5)

1-(4-Methyl-1-naphthyl)propan-2-ol, also known by its CAS number 463355-45-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of naphthalene derivatives and is characterized by its distinctive aromatic and aliphatic functionalities.

The molecular formula of 1-(4-Methyl-1-naphthyl)propan-2-ol is C₁₃H₁₆O, with a molecular weight of approximately 192.26 g/mol. The compound features a naphthalene ring substituted with a methyl group at the 4-position and a propan-2-ol moiety attached to the 1-position of the naphthalene ring. This structural arrangement imparts specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 1-(4-Methyl-1-naphthyl)propan-2-ol is typically a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound has a boiling point around 280°C and a melting point between -30°C and -28°C. These properties make it suitable for use in various chemical processes where solubility and thermal stability are critical factors.

The chemical reactivity of 1-(4-Methyl-1-naphthyl)propan-2-ol is influenced by its functional groups. The hydroxyl group (-OH) can participate in nucleophilic substitution reactions, esterification, and ether formation, making it a versatile starting material for the synthesis of pharmaceuticals and other fine chemicals. Additionally, the naphthalene ring provides aromatic stability and can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

In the pharmaceutical industry, 1-(4-Methyl-1-naphthyl)propan-2-ol has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its potential as a precursor for developing novel anti-inflammatory agents and antiviral compounds. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

Beyond pharmaceuticals, 1-(4-Methyl-1-naphthyl)propan-2-ol has found applications in materials science. Its unique combination of aromatic and aliphatic functionalities makes it an attractive candidate for the development of advanced polymers and coatings. Studies have shown that incorporating this compound into polymer matrices can enhance mechanical properties such as tensile strength and thermal stability. This has led to its use in the production of high-performance materials for automotive, aerospace, and electronics industries.

The environmental impact of 1-(4-Methyl-1-naphthyl)propan-2-ol is an important consideration for its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Research into biodegradable alternatives or more sustainable synthesis methods is ongoing to address these concerns.

In conclusion, 1-(4-Methyl-1-naphthyl)propan-2-ol (CAS No. 463355-45-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in the synthesis of pharmaceuticals, advanced materials, and other fine chemicals. Ongoing research continues to uncover new applications and optimize its use in industrial processes.